4-(Ethenesulfonyl)-3-fluorobenzonitrile

• IUPAC Name: 4-ethenylsulfonyl-3-fluorobenzonitrile
• InChI: InChI=1S/C9H6FNO2S/c1-2-14(12,13)9-4-3-7(6-11)5-8(9)10/h2-5H,1H2
• InChI Key: NNCBBUUATAYONW-UHFFFAOYSA-N
• Canonical SMILES: C=CS(=O)(=O)C1=C(C=C(C=C1)C#N)F
• Molecular Formula: C9H6FNO2S
• Molecular Weight: 211.21 g/mol

Description

4-(Ethenesulfonyl)-3-fluorobenzonitrile is a chemical compound that has been widely used in scientific research. It is a useful intermediate in the synthesis of various organic compounds and has been studied for its potential applications in different fields.

Mechanism of Action

The mechanism of action of 4-(Ethenesulfonyl)-3-fluorobenzonitrile is not well understood. However, it is believed to act as an electrophilic reagent, reacting with nucleophiles such as amines and alcohols to form covalent bonds. The compound has also been shown to undergo nucleophilic substitution reactions with various nucleophiles.
Biochemical and Physiological Effects:
There is limited information on the biochemical and physiological effects of 4-(Ethenesulfonyl)-3-fluorobenzonitrile. However, studies have shown that the compound can inhibit the activity of certain enzymes, including protein kinases and histone deacetylases. It has also been shown to have potential antitumor activity.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(Ethenesulfonyl)-3-fluorobenzonitrile in lab experiments is its versatility as an intermediate in the synthesis of various organic compounds. It is also relatively easy to synthesize and purify. However, one limitation is its potential toxicity, as the compound has been shown to have cytotoxic effects in some cell lines.

Future Directions

There are several future directions for the study of 4-(Ethenesulfonyl)-3-fluorobenzonitrile. One area of interest is the development of new synthetic routes for the compound, which could lead to more efficient and cost-effective methods of production. Another area of interest is the study of the compound's potential applications in the fields of materials science and organic electronics. Additionally, further studies are needed to fully understand the mechanism of action and potential therapeutic applications of 4-(Ethenesulfonyl)-3-fluorobenzonitrile.

Synthesis Methods

The synthesis of 4-(Ethenesulfonyl)-3-fluorobenzonitrile is typically carried out through a reaction between 4-chloro-3-fluorobenzonitrile and ethenesulfonyl chloride in the presence of a base such as triethylamine. The reaction yields the desired product, which can then be purified through recrystallization or chromatography.

Scientific Research Applications

4-(Ethenesulfonyl)-3-fluorobenzonitrile has been widely used in scientific research as an intermediate in the synthesis of various organic compounds. It has been studied for its potential applications in the fields of medicinal chemistry, materials science, and organic synthesis. The compound has been used in the synthesis of various drugs, including inhibitors of protein kinases and histone deacetylases. It has also been used in the synthesis of fluorescent dyes and polymers.